Cas no 1428856-56-7 ((R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenyl Isobutyrate Hydrogen Fumarate)

• Product Name: (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenyl Isobutyrate Hydrogen Fumarate
• CAS No: 1428856-56-7
• MF: C₃₀H₄₁NO₆
• MW: 511.649649381638
• CID: 5576505
• Update Time: 2025-07-23

(R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenyl Isobutyrate Hydrogen Fumarate Chemical and Physical Properties

Names and Identifiers

• (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenyl Isobutyrate Hydrogen Fumarate

• Inchi： 1S/C26H37NO2.C4H4O4/c1-18(2)26(28)29-25-14-13-21(7)17-24(25)23(22-11-9-8-10-12-22)15-16-27(19(3)4)20(5)6;5-3(6)1-2-4(7)8/h8-14,17-20,23H,15-16H2,1-7H3;1-2H,(H,5,6)(H,7,8)/b;2-1+/t23-;/m1./s1
• InChI Key： GCCQRLKXSUATCT-RNCYCKTQSA-N
• SMILES： C(/C(=O)O)=C\C(=O)O.[C@@H](C1C=CC=CC=1)(C1C=C(C)C=CC=1OC(=O)C(C)C)CCN(C(C)C)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenyl Isobutyrate Hydrogen Fumarate

Comprehensive Overview of (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenyl Isobutyrate Hydrogen Fumarate (CAS No. 1428856-56-7)

The compound (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenyl Isobutyrate Hydrogen Fumarate (CAS No. 1428856-56-7) is a chiral small molecule with significant potential in pharmaceutical research and development. Its unique structural features, including the diisopropylamino group and phenylpropyl backbone, make it a subject of interest for drug discovery targeting neurological and metabolic disorders. The hydrogen fumarate salt form enhances its solubility and bioavailability, critical factors in modern drug formulation.

In recent years, the demand for chiral intermediates like this compound has surged due to the growing emphasis on enantioselective synthesis in the pharmaceutical industry. Researchers are particularly intrigued by its potential as a dopamine receptor modulator, a hot topic in neuroscience given the rising prevalence of Parkinson's disease and depression. The isobutyrate ester moiety also suggests possible applications in prodrug design, aligning with current trends in targeted drug delivery systems.

The synthesis of CAS 1428856-56-7 involves sophisticated asymmetric catalysis techniques, reflecting the pharmaceutical industry's shift toward greener chemistry. Environmental concerns have made atom-efficient synthesis a major focus area, and this compound's production pathway exemplifies how modern chemistry balances yield with sustainability. Analytical characterization typically employs advanced techniques like chiral HPLC and X-ray crystallography to verify stereochemical purity - a crucial quality parameter given the strict regulatory requirements for chiral drugs.

From a therapeutic perspective, the 4-methylphenyl group in this molecule suggests potential lipophilicity modulation, a key consideration in blood-brain barrier penetration for CNS-targeted drugs. This property aligns with current research trends in neurodegenerative disease treatment, where improved brain bioavailability remains a significant challenge. The compound's hydrogen fumarate counterion also demonstrates how salt formation strategies can optimize physicochemical properties without altering pharmacological activity.

Stability studies of (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenyl Isobutyrate Hydrogen Fumarate indicate robust shelf life under standard storage conditions, an important factor for pharmaceutical manufacturers. The growing interest in thermodynamically stable polymorphs in drug development makes this aspect particularly relevant. Furthermore, the compound's compatibility with common pharmaceutical excipients suggests formulation flexibility for various delivery routes.

In the context of intellectual property, CAS 1428856-56-7 represents valuable chemical space for patent protection. The pharmaceutical industry's competitive landscape has made novel chiral building blocks increasingly important for securing composition-of-matter claims. This compound's structural complexity and stereochemical definition offer multiple angles for proprietary protection strategies.

Quality control protocols for this material emphasize rigorous stereochemical purity assessment, typically requiring methods with detection limits below 0.1% for enantiomeric impurities. Such stringent specifications reflect the pharmaceutical industry's heightened focus on genotoxic impurity control and overall drug safety profiles. Modern analytical techniques like LC-MS/MS have become essential tools for characterizing such high-purity chiral compounds.

The commercial availability of (R)-2-(3-(Diisopropylamino)-1-phenylpropyl)-4-methylphenyl Isobutyrate Hydrogen Fumarate through specialty chemical suppliers highlights its importance as a pharmaceutical intermediate. Current market trends show increasing demand for such building blocks from contract research organizations and generic drug manufacturers looking to develop improved therapeutic formulations. The compound's structural features position it well for applications in precision medicine approaches.

From a regulatory standpoint, proper documentation of CAS 1428856-56-7 includes comprehensive safety data, though it's not classified as hazardous under standard handling conditions. The pharmaceutical industry's evolving ICH guidelines continue to shape how such compounds are characterized and documented throughout the drug development pipeline. Proper storage typically recommends controlled room temperature with protection from moisture.

Future research directions for this compound may explore its potential in combination therapies, particularly given the multi-target drug discovery paradigm gaining traction in complex disease treatment. The molecule's modular structure also lends itself to structure-activity relationship studies, where systematic modifications could optimize pharmacological profiles for specific therapeutic indications.